1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl(9H-xanthen-9-yl)methanone

• IUPAC Name: 1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl(9H-xanthen-9-yl)methanone
• InChI: InChI=1S/C21H21NO3S/c23-20(22-11-9-21(10-12-22)24-13-14-26-21)19-15-5-1-3-7-17(15)25-18-8-4-2-6-16(18)19/h1-8,19H,9-14H2
• InChI Key: QFNGJVYHZODUQG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCS2)C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C21H21NO3S
• Molecular Weight: 367.5 g/mol
• CAS No.: 1351649-44-9

Description

1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl(9H-xanthen-9-yl)methanone is a useful research compound. Its molecular formula is C21H21NO3S and its molecular weight is 367.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Multifunctional Modules for Drug Discovery

Spirocyclic compounds, such as thia/oxa-azaspiro octanes, have been synthesized through robust and economical routes. Designed as novel, multifunctional, and structurally diverse modules, these compounds show promise in drug discovery applications, including enantioselective synthesis approaches (Li, Rogers-Evans, & Carreira, 2013).

Antiviral and Antioxidant Properties

A series of novel compounds with a benzophenone tag have demonstrated significant xanthine oxidase inhibition and antioxidant properties, indicating their potential in the treatment of diseases associated with oxidative stress (Lakshmi Ranganatha et al., 2014).

Anti-Influenza Virus Activity

Spirothiazolidinone derivatives have been evaluated for their antiviral activity, with several analogs showing potent activity against influenza A/H3N2 virus. This underscores the potential of spirocyclic compounds in developing new antiviral medications (Apaydın et al., 2021).

Synthesis and Evaluation of Antiviral Agents

Further research into spirothiazolidinone compounds has led to the identification of derivatives with strong activity against both influenza A/H3N2 and human coronavirus 229E. These findings highlight the versatility of the spirothiazolidinone scaffold for generating new classes of antiviral molecules (Apaydın et al., 2020).

Analgesic Activity

The analgesic properties of spiro heterocycles have been explored, with certain compounds displaying significant activity in pain assays. This indicates their potential as novel analgesics (Cohen, Banner, & Lopresti, 1978).

Antimicrobial Agents

Spiroheterocyclic pyrylium salts related to spiro[4.4] nonan-2-one and spiro[4.5]decan-2-one have been synthesized and evaluated as antimicrobial agents, showing promise against various microbial infections (Al-Ahmadi & El-zohry, 1995).